Cas no 128719-65-3 (BOC-HOARG-OH)

• Product Name: BOC-HOARG-OH
• CAS No: 128719-65-3
• MF: C₁₂H₂₅ClN₄O₄
• MW: 324.804301977158
• CID: 139480
• PubChem ID: 52987602
• Update Time: 2025-07-19

BOC-HOARG-OH Chemical and Physical Properties

Names and Identifiers

• (S)-2-((tert-Butoxycarbonyl)amino)-6-guanidinohexanoic acid hydrochloride
• (2S)-6-(diaminomethylideneamino)-2-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid,hydrochloride
• Boc-Har-OH.HCl
• Boc-Homoarg-OH · HCl
• Boc-L-Homoarginine hydrochloride
• L-Lysine,N6-(aminoiminomethyl)-N2-[(1,1-dimethylethoxy)carbonyl]-, hydrochloride (1:1)
• Boc-HArg(HCl)
• BOC-HOARG-OH
• BOC-HAR-OH HCL
• Boc-HoArg(NO)-OH
• BOC-L-HOMOARGININE
• BOC-HOMOARG-OH HCL
• BOC-HOMOARGININE HCL
• Boc-Har-OH·HCl Boc-L-HoMoarginine hydrochloride
• N-ALPHA-T-BUTOXYCARBONYL-L-HOMOARGININE HYDROCHLORIDE
• N~2~-(tert-Butoxycarbonyl)-N~6~-(diaminomethylidene)-L-lysine--hydrogen chloride (1/1)
• DTXSID00680907
• (2S)-6-(diaminomethylideneamino)-2-[(2-methylpropan-2-yl)oxycarbonylamino]hexanoic acid;hydrochloride
• S-128719-65-3
• C12H25ClN4O4
• (S)-2-((tert-Butoxycarbonyl)amino)-6-guanidinohexanoicacidhydrochloride
• (s)-2-(tert-butoxycarbonylamino)-6-guanidinohexanoic acid hydrochloride
• 128719-65-3
• AM82555
• AKOS015913909
• (2S)-2-[(TERT-BUTOXYCARBONYL)AMINO]-6-CARBAMIMIDAMIDOHEXANOIC ACID HYDROCHLORIDE

• MDL： MFCD00151900
• Inchi： 1S/C12H24N4O4.ClH/c1-12(2,3)20-11(19)16-8(9(17)18)6-4-5-7-15-10(13)14;/h8H,4-7H2,1-3H3,(H,16,19)(H,17,18)(H4,13,14,15);1H/t8-;/m0./s1
• InChI Key： PPMKMWFCZLRHLB-QRPNPIFTSA-N
• SMILES： Cl.O(C(N[C@H](C(=O)O)CCCC/N=C(\N)/N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 324.15600
• Monoisotopic Mass: 324.1564330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 359
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: nothing
• Topological Polar Surface Area: 140Ų

Experimental Properties

• Color/Form: Not determined
• PSA: 137.53000
• LogP: 3.00150
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on BOC-HOARG-OH

Professional Introduction to BOC-HOARG-OH (CAS No: 128719-65-3)

BOC-HOARG-OH, chemically designated as N-Boc-4-hydroxyphenylglycine hydrochloride, is a crucial intermediate in the field of pharmaceutical synthesis and peptidomimetic chemistry. This compound, with the CAS number 128719-65-3, has garnered significant attention due to its utility in the development of novel therapeutic agents. The presence of both the Boc (tert-butoxycarbonyl) protecting group and the hydroxyphenylglycine moiety makes it a versatile building block for constructing complex molecular architectures.

The Boc-HOARG-OH derivative is particularly valuable in the synthesis of peptide mimetics, which are designed to mimic the bioactivity of natural peptides while offering improved pharmacokinetic properties. The hydroxyphenylglycine unit is a key component in the design of such mimetics, as it introduces both a hydroxyl group for potential hydrogen bonding interactions and a glycine residue for conformational flexibility. These features are essential for achieving high affinity and selectivity in target binding.

Recent advancements in medicinal chemistry have highlighted the importance of N-Boc-protected amino acids in the development of protease inhibitors. Proteases play a critical role in various biological pathways, making them attractive targets for drug discovery. The Boc protection on the amino group ensures stability during synthetic procedures while allowing for selective deprotection at later stages. This protection-deprotection strategy is fundamental in multi-step peptide and peptidomimetic syntheses.

One of the most compelling applications of BOC-HOARG-OH is in the synthesis of matrix metalloproteinase (MMP) inhibitors. MMPs are enzymes involved in tissue degradation and are implicated in various pathological conditions, including cancer, inflammation, and arthritis. The hydroxyphenylglycine scaffold has been extensively studied for its ability to interact with the active sites of MMPs, leading to the development of potent inhibitors. For instance, derivatives of N-Boc-4-hydroxyphenylglycine have shown promising activity against MMP-2 and MMP-9, which are key enzymes in tumor invasion and metastasis.

The use of BOC-HOARG-OH in solid-phase peptide synthesis (SPPS) has also been explored extensively. SPPS is a widely employed technique for constructing peptides efficiently on resin supports. The Boc protection allows for sequential addition of amino acids without interference from side reactions, ensuring high yields and purity. This method has been particularly useful in generating libraries of peptidomimetics for high-throughput screening.

In addition to its role in peptide synthesis, N-Boc-4-hydroxyphenylglycine hydrochloride has found applications in fragment-based drug discovery. Fragment-based approaches involve identifying small molecule fragments that bind to target proteins with moderate affinity. These fragments can then be optimized into lead compounds through iterative linking and functionalization strategies. The hydroxyphenylglycine core serves as an excellent starting point for such fragment-based campaigns due to its structural flexibility and bioisosteric properties.

The chemical properties of BOC-HOARG-OH make it an ideal candidate for further derivatization into more complex structures. The hydroxyl group can be further functionalized through etherification, esterification, or sulfation to enhance solubility or target specificity. Similarly, the amino acid backbone can be modified by introducing various substituents to fine-tune binding interactions. These modifications have led to the discovery of novel compounds with improved pharmacological profiles.

Recent studies have also demonstrated the potential of N-Boc-4-hydroxyphenylglycine hydrochloride in designing peptidomimetics with enhanced stability against enzymatic degradation. This is particularly important for therapeutic applications where bioavailability is a critical factor. By incorporating structural elements that mimic natural peptides but resist enzymatic hydrolysis, researchers have been able to develop more durable and effective drugs.

The synthesis and application of BOC-HOARG-OH highlight its importance as a versatile intermediate in modern drug discovery. Its combination of protective groups and functional moieties allows for diverse synthetic strategies, making it indispensable in both academic research and industrial settings. As new methodologies emerge, the utility of this compound is expected to expand further, contributing to advancements across multiple therapeutic areas.

In conclusion, N-Boc-4-hydroxyphenylglycine hydrochloride (CAS No: 128719-65-3) represents a cornerstone in peptidomimetic chemistry and pharmaceutical synthesis. Its unique structural features enable its use in constructing complex molecular architectures with significant therapeutic potential. Continued research into its applications will undoubtedly yield novel insights and innovations that benefit human health.